Cas no 6955-04-0 (Butanoic acid,2-ethyl-, 2-ethoxyethyl ester)

• Product Name: Butanoic acid,2-ethyl-, 2-ethoxyethyl ester
• CAS No: 6955-04-0
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 514341
• PubChem ID: 227854
• Update Time: 2025-04-19

Butanoic acid,2-ethyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-, 2-ethoxyethyl ester
• 2-ethoxyethyl 2-ethylbutanoate
• AC1L5FSO
• AC1Q68AO
• AG-J-09404
• AR-1E1317
• CTK5D0407
• NSC20012
• NSC-20012
• DTXSID10281065
• 6955-04-0

• Inchi： 1S/C10H20O3/c1-4-9(5-2)10(11)13-8-7-12-6-3/h9H,4-8H2,1-3H3
• InChI Key： MWWQEDRZNIZESG-UHFFFAOYSA-N
• SMILES： O(CCOCC)C(C(CC)CC)=O

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.923
• Boiling Point: 239.8°Cat760mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.422
• PSA: 35.53
• LogP: 2.00230